Cas no 86-78-2 (1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-)
86-78-2 structure
Product Name:1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-
CAS No:86-78-2
MF:C18H27N3O
MW:301.42648434639
MDL:MFCD00136425
CID:721650
PubChem ID:21558
Update Time:2024-10-26
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-
- N-(6-methoxyquinolin-8-yl)-N'-propan-2-ylpentane-1,5-diamine
- 1,5-Pentanediamine,N-(6-methoxy-8-quinolinyl)-N'-(1-methylethyl)
- N-(6-methoxy-8-quinolinyl)-N'-(1-methylethyl)-1,5-pentanediamine
- N-Isopropyl-N'-(6-methoxy-[8]chinolyl)-pentandiyldiamin
- N-isopropyl-N'-(6-methoxy-[8]quinolyl)-pentanediyldiamine
- Pentachina
- Pentachina [DCIT]
- Pentachinum
- Pentaquina [INN-Spanish]
- PENTAQUINE
- Pentaquine [INN:BAN]
- Pentaquinum [INN-Latin]
- 1,5-Pentanediamine, N-(6-methoxy-8-quinolinyl)-N′-(1-methylethyl)- (9CI)
- Cadaverine, N-isopropyl-N′-(6-methoxy-8-quinolyl)- (5CI)
- N1-(6-Methoxy-8-quinolinyl)-N5-(1-methylethyl)-1,5-pentanediamine (ACI)
- Quinoline, 8-(5-isopropylaminoamylamino)-6-methoxy- (4CI)
- Quinoline, 8-[[5-(isopropylamino)pentyl]amino]-6-methoxy- (6CI, 7CI, 8CI)
- 6-Methoxy-8-(5-isopropylaminopentyl)aminoquinoline
- 8-(5-Isopropylaminoamylamino)-6-methoxyquinoline
- 8-(5-Isopropylaminopentylamino)-6-methoxyquinoline
- WR 6021
- VKXQZROIIKPELG-UHFFFAOYSA-N
- AS-1126-215
- 86-78-2
- MFCD00136425
- SCHEMBL980723
- CHEMBL35802
- 1,5-Pentanediamine, N-(6-methoxy-8-quinolinyl)-N'-(1-methylethyl)-
- 8-(5-ISOPROPYLAMINOAMYLAMINO)-6-METHOXY QUINOLINE
- NH99Y5GNF7
- Q11084938
- Pentaquinum
- Pentaquina
- SY248276
- UNII-NH99Y5GNF7
- quinoline, 8-(5-isopropylamino)pentylamino-6-methoxy-
- NS00114081
- CCRIS 6978
- DTXSID40235339
- PENTAQUINE [INN]
- N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
- Pentaquin
- AC7022
-
- MDL: MFCD00136425
- Inchi: 1S/C18H27N3O/c1-14(2)19-9-5-4-6-10-20-17-13-16(22-3)12-15-8-7-11-21-18(15)17/h7-8,11-14,19-20H,4-6,9-10H2,1-3H3
- InChI Key: VKXQZROIIKPELG-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(=CC=2NCCCCCNC(C)C)OC)C=CC=1
Computed Properties
- Exact Mass: 301.21500
- Monoisotopic Mass: 301.215413
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.2
Experimental Properties
- Density: 1.0656 (rough estimate)
- Boiling Point: 442.55°C (rough estimate)
- Flash Point: 239.7°C
- Refractive Index: 1.5785 (estimate)
- PSA: 46.18000
- LogP: 4.28750
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Security Information
- Hazardous Material transportation number:UN 1544
- HazardClass:6.1(b)
- PackingGroup:III
- Safety Term:6.1(b)
- Packing Group:III
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY248276-0.25g |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | ≥95% | 0.25g |
¥2990.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY248276-1g |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | ≥95% | 1g |
¥5050.00 | 2025-04-12 | |
| eNovation Chemicals LLC | D779093-0.25g |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | 95% | 0.25g |
$385 | 2024-07-20 | |
| eNovation Chemicals LLC | D779093-1g |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | 95% | 1g |
$650 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17735-1g |
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- |
86-78-2 | 95% | 1g |
¥7579.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17735-250mg |
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- |
86-78-2 | 95% | 250mg |
¥4489.0 | 2024-07-18 | |
| Aaron | AR01KXN1-1g |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | 95% | 1g |
$729.00 | 2025-02-12 | |
| Aaron | AR01KXN1-100mg |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | 95% | 100mg |
$275.00 | 2025-02-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY248276-0.1g |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | ≥95% | 0.1g |
¥1900.00 | 2025-04-12 | |
| 1PlusChem | 1P01KXEP-100mg |
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine |
86-78-2 | 95% | 100mg |
$251.00 | 2024-04-21 |
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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